2,2',4,5,6'-Pentabromodiphenyl ether
Overview
Description
2,2’,4,4’,6-Pentabromodiphenyl Ether is one of the Polybrominated di-Ph ethers (PBDEs), which are a new class of global, persistent, and toxic contaminants. It is used as Brominated flame retardants (BFRs) in various consumer products .
Molecular Structure Analysis
The molecular formula of 2,2’,4,5,6’-Pentabromodiphenyl ether is C12H5Br5O. The structure consists of two phenyl rings connected by an ether linkage, with five bromine atoms substituted on the phenyl rings .Physical And Chemical Properties Analysis
2,2’,4,5,6’-Pentabromodiphenyl ether has a molar mass of 564.688 g/mol. It appears as a viscous white to amber-colored liquid. It has a density of 2.3±0.1 g/cm^3, and it decomposes at its boiling point. It is not soluble in water .Scientific Research Applications
Environmental Monitoring
PBDEs: are widely used as flame retardants in various consumer products. Due to their persistence and potential for bioaccumulation, monitoring their presence in the environment is crucial. 2,2’,4,5,6’-Pentabromodiphenyl ether is often targeted in environmental samples to assess pollution levels. Advanced chromatographic and mass spectrometric techniques are employed to detect and quantify this compound in water, soil, and air samples .
Toxicological Studies
The toxicological impact of 2,2’,4,5,6’-Pentabromodiphenyl ether is a significant area of study. Researchers investigate its effects on wildlife and human health, particularly its role as an endocrine disruptor. Studies often involve assessing the compound’s impact on animal models to understand potential risks to humans and ecosystems .
Material Science
In material science, the application of PBDEs like 2,2’,4,5,6’-Pentabromodiphenyl ether is explored to enhance the flame retardancy of materials. Research is focused on developing new materials with improved fire resistance without compromising environmental safety. The compound’s efficacy and stability when incorporated into polymers and textiles are key research topics .
Analytical Method Development
Analytical chemists develop and refine methods for the detection and quantification of 2,2’,4,5,6’-Pentabromodiphenyl ether. Techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are optimized for sensitivity and specificity. These methods are crucial for environmental monitoring and regulatory compliance .
Pharmacology and Biomedical Research
While 2,2’,4,5,6’-Pentabromodiphenyl ether is not directly used in pharmacology, its presence in the environment has prompted research into its metabolic and pharmacokinetic properties. Studies aim to understand how it is absorbed, distributed, metabolized, and excreted in biological systems. This research informs safety guidelines and exposure risk assessments .
Environmental Science and Policy
Research on 2,2’,4,5,6’-Pentabromodiphenyl ether extends to its policy implications. Given its classification as a persistent organic pollutant (POP), studies inform regulatory decisions and the development of alternatives. The compound’s environmental fate, including degradation products and long-term ecological impacts, is studied to guide policy and legislation .
Safety and Hazards
properties
IUPAC Name |
1,2,4-tribromo-5-(2,6-dibromophenoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5Br5O/c13-6-2-1-3-7(14)12(6)18-11-5-9(16)8(15)4-10(11)17/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHFMCUVMAIQWRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)OC2=CC(=C(C=C2Br)Br)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5Br5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40879914 | |
Record name | BDE-102 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40879914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
564.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2',4,5,6'-Pentabromodiphenyl ether | |
CAS RN |
446254-66-6 | |
Record name | 2,2',4,5,6'-Pentabromodiphenyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0446254666 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | BDE-102 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40879914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2',4,5,6'-PENTABROMODIPHENYL ETHER | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S5X2BU2QJC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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